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Compound of Interest

Norbinaltorphimine

dihydrochloride

Cat. No. B052625

Compound Name:

For Immediate Implementation: Researchers, scientists, and drug development professionals
handling Norbinaltorphimine dihydrochloride must adhere to stringent safety and disposal
protocols due to its classification as a potent, long-acting kappa-opioid receptor antagonist and
its regulation as a Schedule Il substance by the Drug Enforcement Administration (DEA). This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to ensure the well-being of laboratory personnel and maintain regulatory
compliance.

While some supplier Safety Data Sheets (SDS) may classify this compound as non-hazardous,
this is superseded by its DEA scheduling. All personnel must handle Norbinaltorphimine
dihydrochloride with the appropriate precautions for a potent, pharmacologically active
substance with potential for abuse and dependence.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving Norbinaltorphimine
dihydrochloride to determine the appropriate level of personal protective equipment. The
following table summarizes the recommended PPE for various laboratory activities.
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Laboratory Activity

Recommended Personal
Protective Equipment

Rationale

Weighing and Dispensing
(Solid Form)

- Full-face powered air-
purifying respirator (PAPR) or
N2100/P100 disposable filtering
facepiece respirator within a
chemical fume hood or other
ventilated enclosure.-
Disposable, solid-front lab coat
with tight-fitting cuffs.- Double-
gloving with nitrile gloves.-
Disposable sleeves.- Safety
glasses or goggles (if not using

a full-face respirator).

High risk of aerosolization and
inhalation of the potent
powder. Full respiratory
protection and double gloving
are critical to prevent

exposure.[1]

Solution Preparation

- Chemical fume hood or other
ventilated enclosure.- Lab
coat.- Safety glasses with side
shields or chemical splash
goggles.- Single pair of nitrile

gloves.

Reduced risk of aerosolization
compared to handling
powders, but potential for
splashes and spills remains.
Engineering controls are the

primary means of protection.[1]

[2]

In Vitro / In Vivo Dosing

- Lab coat.- Safety glasses.-

Appropriate nitrile gloves.

Focus on preventing skin and
eye contact. The specific
procedure will dictate the need

for additional containment.

General Laboratory Operations

- Lab coat.- Safety glasses.-

Nitrile gloves.

Standard laboratory practice to
protect against incidental
contact.[2][3]

Operational Plan: From Receipt to Disposal

A systematic workflow is crucial for safely managing Norbinaltorphimine dihydrochloride

within a laboratory setting. The following diagram outlines the key stages.
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Operational Workflow for Norbinaltorphimine Dihydrochloride
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Caption: Operational Workflow for Handling Norbinaltorphimine Dihydrochloride.
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Disposal Plan: A Step-by-Step Guide

As a DEA Schedule Il substance, Norbinaltorphimine dihydrochloride and any materials
contaminated with it must be disposed of following strict federal regulations.[4][5][6][7] Under
no circumstances should this compound be disposed of in the regular trash or down the drain.

e Segregation and Collection:

o Solid Waste: All contaminated solid waste, including unused compound, disposable PPE
(gloves, lab coats, sleeves), and weighing papers, should be collected in a designated,
sealed, and clearly labeled hazardous waste container.

o Agueous Waste: All contaminated aqueous waste should be collected in a separate,
sealed, and clearly labeled hazardous waste container. Do not mix with other waste
streams unless compatibility has been confirmed.

o Sharps: Contaminated sharps should be placed in an appropriate sharps container.

» Labeling: All waste containers must be labeled as "Hazardous Waste" and include the full
chemical name: "Norbinaltorphimine dihydrochloride.”

» Disposal Procedure:

o Disposal of Norbinaltorphimine dihydrochloride must be handled through a DEA-
registered reverse distributor.[4][5]

o The transfer of Schedule Il substances to a reverse distributor requires the completion of
DEA Form 222.[4][5][7]

o Maintain meticulous records of all disposed quantities, including the date of disposal and
copies of all transfer documentation, for a minimum of two years.[5]

The following diagram illustrates the decision-making process for the proper disposal of
Norbinaltorphimine dihydrochloride.
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Disposal Plan for Norbinaltorphimine Dihydrochloride
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Caption: Disposal Decision Tree for Norbinaltorphimine Dihydrochloride.

Decontamination
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In the event of a spill, immediately alert personnel in the area and evacuate if necessary. For
small spills, trained personnel wearing appropriate PPE (including respiratory protection)
should use a spill kit with absorbent materials to clean the area. For large spills, evacuate the
area and contact your institution's Environmental Health and Safety (EHS) department.

All surfaces and equipment that have come into contact with Norbinaltorphimine
dihydrochloride should be decontaminated. A thorough wash with soap and water is
recommended for skin contact.[8] Do not use alcohol-based sanitizers, as they may enhance
absorption. Contaminated clothing should be removed immediately and laundered separately.

[8]

By adhering to these stringent safety and disposal protocols, research institutions can ensure a
safe working environment for their personnel while maintaining full compliance with federal
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b052625#personal-protective-equipment-for-
handling-norbinaltorphimine-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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